Cas no 115571-64-7 (1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene)

1,3-Dichloro-2-methyl-4-(trifluoromethyl)benzene is a halogenated aromatic compound characterized by its trifluoromethyl and chloro substituents, which impart unique reactivity and stability. This structure makes it a valuable intermediate in organic synthesis, particularly for agrochemicals and pharmaceuticals, where its electron-withdrawing groups enhance electrophilic substitution reactions. The compound's high purity and well-defined substitution pattern ensure consistent performance in cross-coupling and nucleophilic displacement reactions. Its thermal and chemical stability further supports applications in demanding processes. The trifluoromethyl group contributes to lipophilicity, improving bioavailability in derived compounds. Suitable for fine chemical manufacturing, it offers precise control in constructing complex molecular architectures.
1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene structure
115571-64-7 structure
Product Name:1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene
CAS No:115571-64-7
MF:C8H5Cl2F3
MW:229.026510953903
CID:1204786
PubChem ID:14745917
Update Time:2025-10-19

1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene
    • LogP
    • 115571-64-7
    • MFCD14525674
    • 1,3-Dichloro-2-methyl-4-trifluoromethyl-benzene
    • DB-146982
    • 2,6-Dichloro-3-(trifluoromethyl)toluene
    • AXAGWOKIYKENDZ-UHFFFAOYSA-N
    • E90890
    • SCHEMBL10493630
    • Inchi: 1S/C8H5Cl2F3/c1-4-6(9)3-2-5(7(4)10)8(11,12)13/h2-3H,1H3
    • InChI Key: AXAGWOKIYKENDZ-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=C(C=CC=1C(F)(F)F)Cl

Computed Properties

  • Exact Mass: 227.97215
  • Monoisotopic Mass: 227.9720400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.404
  • Boiling Point: 210.9°C at 760 mmHg
  • Flash Point: 93.6°C
  • Refractive Index: 1.474
  • PSA: 0

1,3-dichloro-2-methyl-4-(trifluoromethyl)benzene Pricemore >>

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